Cas no 57-10-3 (Palmitic acid)

Palmitic acid (hexadecanoic acid) is a saturated fatty acid with the molecular formula C₁₆H₃₂O₂. It is a white, crystalline solid at room temperature and is naturally occurring in both animal and plant fats, notably palm oil. As a long-chain fatty acid, it serves as a key component in the production of soaps, cosmetics, and lubricants due to its stability and emollient properties. Industrially, palmitic acid is valued for its role in surfactant synthesis and as a precursor for esters used in plasticizers. Its high purity and consistent composition make it suitable for pharmaceutical and food-grade applications, where precise chemical properties are critical.
Palmitic acid structure
Palmitic acid structure
Product Name:Palmitic acid
CAS No:57-10-3
MF:C16H32O2
MW:256.424085617065
MDL:MFCD00002747
CID:33649
PubChem ID:24898674
Update Time:2025-09-03

Palmitic acid Chemical and Physical Properties

Names and Identifiers

    • Palmitic Acid
    • C16
    • C16:0 FATTY ACID
    • CARBOXYLIC ACID C16
    • CETYLIC ACID
    • FEMA 2832
    • HEXADECANOIC ACID
    • N-HEXADECANOIC ACID
    • 1-Pentadecanecarboxylic acid
    • acidehexadecylique
    • acidepalmitique
    • Cetylsαure
    • Emersol 140
    • Emersol 143
    • Glycon P-45
    • Hexadecansαure
    • Hexadecanoic acid (Palmitic)
    • PALMITIC ACID(P)
    • PALMITIC ACID(P) PrintBack
    • PALMITIC ACID, BIOTECH GRADE
    • C16:0
    • NSC 5030
    • PamOH
    • palmitate
    • Hexadecylic acid
    • Hydrofol
    • n-Hexadecoic acid
    • Pentadecanecarboxylic acid
    • Palmitinic acid
    • C16 fatty acid
    • hexaectylic acid
    • Industrene 4516
    • Hystrene 8016
    • Hystrene 9016
    • 1-Hexyldecanoic Acid
    • hexadecoic acid
    • Palmitic acid, pure
    • Palmitinsaeure
    • Palmitic acid 95%
    • Palmitic acid (natural)
    • Prifac 2960
    • FEMA No. 2832
    • Pristerene 4934
    • Edenor C16
    • Kortacid 1698
    • 542-42-7
    • 57-10-3
    • (16:0)
    • n-hexadecanoate
    • 2624-31-9
    • Hexadecanoic acid, ion(1-)
    • FA 16:0
    • pentadecanecarboxylate
    • 4991-47-3
    • 1-hexyldecanoate
    • ConMedNP.2334
    • ConMedNP.2333
    • 1-pentadecanecarboxylate
    • 408-35-5
    • Hexadecanoate
    • CH3-[CH2]14-COOH
    • CH3-[CH2]14-COO(-)
    • 16:00
    • n-hexadecoate
    • LUCINACTANT COMPONENT PALMITIC ACID
    • CETYL ACID [VANDF]
    • STL146733
    • Palmitic acid, SAJ first grade, >=95.0%
    • BA71C79B-C9B1-451A-A5BE-B480B5CC7D0C
    • BDBM50152850
    • EC 200-312-9
    • IMEX C 1498
    • SR-01000944716-1
    • FA 1695
    • 1ST1714-1000
    • SCHEMBL6177
    • PALMITIC ACID [WHO-DD]
    • LMFA01010001
    • PALMITIC ACID (CONSTITUENT OF BORAGE SEED OIL)
    • Hexadecanoic acid Palmitic acid
    • 1b56
    • HEXADECANOIC-9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-D17 ACID
    • Kortacid 1695
    • P5585_SIGMA
    • CR-0047
    • 3v2q
    • PALMITIC ACID (CONSTITUENT OF EVENING PRIMROSE OIL)
    • CCG-267027
    • 2hnx
    • Acid, Hexadecanoic
    • palmitoate
    • 1-MONOPALMITIN_met001
    • EINECS 200-312-9
    • Palmitic acid_jeyam
    • NCGC00259220-01
    • Palmitic acid_RaGuSa
    • Palmitic acid, >=95%, FCC, FG
    • PALMITIC ACID (CONSTITUENT OF SPIRULINA) [DSC]
    • Palmitic acid, certified reference material, TraceCERT(R)
    • AKOS005720983
    • DTXCID101602
    • Lunac P 98
    • GTPL1055
    • Lunac P 95KC
    • Palmitic acid, BioXtra, >=99%
    • PALMITIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
    • Palmitic acid [USAN:NF]
    • FAT
    • Z104474418
    • Palmitic acid, natural, 98%, FG
    • PLM
    • SY006518
    • Lunac P 95
    • Palmitic acid, >=98% palmitic acid basis (GC)
    • C00249
    • Hydrofol Acid 1690
    • PALMITIC ACID (MART.)
    • Prifrac 2960
    • Palmitic acid, Grade II, ~95%
    • fatty acid 16:0
    • NSC5030
    • palmic acid
    • PALMITIC ACID [II]
    • Hexadecanoic acid anion
    • CCRIS 5443
    • CHEBI:15756
    • s3794
    • Palmitic acid (7CI,8CI)
    • DB03796
    • NCGC00164358-01
    • Palmitic acid (NF)
    • Prifac-2960
    • (1(1)(3)C)hexadecanoic acid
    • Palmitinsaure
    • CS-0009861
    • HMS3649N08
    • PALMITIC ACID (II)
    • BP-27917
    • PALMITIC ACID [EP MONOGRAPH]
    • 1219802-61-5
    • Palmitic Acid, FCC
    • F0001-1488
    • NSC-5030
    • 2hmb
    • P0002
    • WLN: QV15
    • Epitope ID:141181
    • UNII-2V16EO95H1
    • AI3-01594
    • 1ST1714
    • NS00008548
    • CHEMBL82293
    • DTXSID2021602
    • PALMITIC ACID [MI]
    • NCGC00256424-01
    • 2V16EO95H1
    • CH3-(CH2)14-COOH
    • HY-N0830
    • 4-02-00-01157 (Beilstein Handbook Reference)
    • Aethalic acid
    • Hexadecoate
    • Palmitic acid, United States Pharmacopeia (USP) Reference Standard
    • Hexadecanoate (n-C16:0)
    • PALMITIC ACID [VANDF]
    • palmitic-acid
    • PALMITIC ACID [HSDB]
    • PALMITIC ACID [FCC]
    • Tox21_201671
    • Tox21_112105_1
    • PALMITIC ACID (CONSTITUENT OF SPIRULINA)
    • HSDB 5001
    • PALMITIC ACID [USAN]
    • Loxiol EP 278
    • Q209727
    • Tox21_112105
    • Hexadecanoicacid
    • PALMITIC ACID (CONSTITUENT OF FLAX SEED OIL)
    • Sodium Palmitate, Palmitic acid sodium salt, Sodium hexadecanoate, Sodium pentadecanecarboxylate, HSDB 759
    • SR-01000944716-2
    • MFCD00002747
    • EDENOR C 16-98-100
    • Palmitinate
    • NCGC00164358-02
    • bmse000590
    • PALMITIC ACID (EP MONOGRAPH)
    • P1145
    • Palmitic acid, Vetec(TM) reagent grade, 98%
    • palmitoic acid
    • Palmitic acid, purum, >=98.0% (GC)
    • Pristerene-4934
    • n-Hexadecyclic Acid
    • EN300-19603
    • PALMITIC ACID [DSC]
    • Hexadecanoic--d5 Acid
    • Acid, Palmitic
    • BRN 0607489
    • Hexadecanoic acid Solution in Methanol, 1000mug/mL
    • Tox21_302966
    • Univol U332
    • PALMITIC ACID (CONSTITUENT OF SAW PALMETTO)
    • Palmitic acid, >=99%
    • D05341
    • HEXADECANOIC-11,11,12,12-D4 ACID
    • BBL011563
    • SURFAXIN COMPONENT PALMITIC ACID
    • Hexadecanoic acid 10 microg/mL in Acetonitrile
    • CAS-57-10-3
    • AC9381
    • Cetyl acid
    • Hexadecanoic acid (9CI)
    • PA 900
    • SR-01000944716
    • PALMITIC ACID [FHFI]
    • PALMITIC ACID [USP-RS]
    • QSPL 166
    • PALMITIC ACID [MART.]
    • NCGC00164358-03
    • Palmitic acid, European Pharmacopoeia (EP) Reference Standard
    • 67701-02-4
    • Palmitic acid, analytical standard
    • Palmitic acid; Hexadecanoic acid
    • Palmitic acid, for synthesis, 98.0%
    • Palmitic acid, Pharmaceutical Secondary Standard; Certified Reference Material
    • Hexadecoic acid , hexadecanoic acid , Cetylic acid
    • FP49793
    • MSK1714
    • Hexadecanoic acid Solution in Methanol, 1000?g/mL
    • MSK1714-1000
    • HY-N0830R
    • Palmitic acid (Standard)
    • YWB02249
    • Cetylic acid;N-Hexadecanoic acid
    • 200-312-9
    • Palmitic acid
    • MDL: MFCD00002747
    • Inchi: 1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H,17,18)
    • InChI Key: IPCSVZSSVZVIGE-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
    • BRN: 607489

Computed Properties

  • Exact Mass: 256.24023g/mol
  • Surface Charge: 0
  • XLogP3: 6.4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 14
  • Monoisotopic Mass: 256.24023g/mol
  • Monoisotopic Mass: 256.24023g/mol
  • Topological Polar Surface Area: 37.3Ų
  • Heavy Atom Count: 18
  • Complexity: 178
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Molecular Weight: 256.42

Experimental Properties

  • Odor: Virtually odorless; slight characteristic odor
  • Stability Shelf Life: Stable under recommended storage conditions.
  • Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
  • Viscosity: 7.80 mPa.sec (cP) at 70 °C
  • Heat of Combustion: -10,030.6 kJ/mol
  • Heat of Vaporization: 96.28 kJ/mole at 200 °C
  • Surface Tension: 28.2 mN/m (dyn/cm) at 70 °C
  • Dissociation Constants: pKa = 4.75 (est)
  • Taste: Slight characteristic taste
  • Color/Form: Powder
  • Density: 0.852 g/mL at 25 °C(lit.)
  • Melting Point: 61-62.5 °C (lit.)
  • Boiling Point: 271.5 °C/100 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.4273
  • Solubility: chloroform: 0.5 M, clear, colorless
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Combustible. Incompatible with bases, oxidizing agents, reducing agents.
  • PSA: 37.30000
  • LogP: 5.55230
  • Refractive Index: Index of refraction: 1.4309 at 70 °C
  • Odor: Virtually odorless; slight characteristic odor
  • Merck: 6996
  • Vapor Pressure: 10 mmHg ( 210 °C)
  • Solubility: Not available
  • FEMA: 2832 | PALMITIC ACID
  • Sensitiveness: Sensitive to humidity

Palmitic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: R36/38
  • Safety Instruction: S26-S37/39
  • RTECS:RT4550000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • TSCA:Yes
  • Toxicity:LD50 i.v. in mice: 57±3.4 mg/kg (Or, Wretlind)
  • Risk Phrases:R36/38
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Palmitic acid Customs Data

  • HS CODE:2915709000
  • Customs Data:

    China Customs Code:

    2915709000

    Overview:

    2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Content of stearic acid and palmitic acid

    Summary:

    2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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Palmitic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  180 min, 22 ± 2 °C
Reference
Electrochemical oxidation of lignin for the simultaneous production of bioadhesive precursors and value-added chemicals
Conde, Julio J. ; et al, Biomass and Bioenergy, 2023, 169,

Palmitic acid Raw materials

Palmitic acid Preparation Products

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Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:57-10-3)Palmitic acid
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Palmitic acid Spectrogram

1H NMR Varian CDCl3
1H NMR
13C NMR Varian CDCl3
13C NMR
GC-MS
GC-MS

Palmitic acid Related Literature

Additional information on Palmitic acid

Palmitic Acid (CAS No. 57-10-3): An Overview of Its Properties, Applications, and Recent Research

Palmitic acid, also known as hexadecanoic acid, is a common saturated fatty acid with the chemical formula C16H32O2. It is one of the most abundant fatty acids found in both plant and animal tissues. With a CAS number 57-10-3, palmitic acid plays a crucial role in various biological processes and has a wide range of applications in the food, pharmaceutical, and cosmetic industries.

The structure of palmitic acid consists of a 16-carbon chain with a carboxylic acid group at one end. This simple yet versatile structure makes it an essential component in the synthesis of lipids and other biomolecules. In nature, palmitic acid is often found in the form of triglycerides, which are the primary form of stored energy in living organisms.

In the food industry, palmitic acid is used as an emulsifier, texturizer, and flavor enhancer. It is commonly found in palm oil, which is widely used in cooking and food processing due to its high stability and low cost. The presence of palmitic acid in palm oil contributes to its solid fat content, making it suitable for various culinary applications.

In the pharmaceutical industry, palmitic acid is utilized in the formulation of drugs and drug delivery systems. Its ability to form micelles and liposomes makes it an effective carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Recent research has also explored the potential of palmitic acid in the development of novel drug delivery systems for targeted therapy.

In the cosmetic industry, palmitic acid is a key ingredient in many skincare products due to its moisturizing and emollient properties. It helps to maintain the skin's barrier function and improve its overall texture and appearance. Additionally, palmitic acid is used in hair care products to enhance hair shine and manageability.

Palmitic acid has been the subject of extensive research in recent years, particularly in the context of its role in human health. Studies have shown that high levels of palmitic acid in the diet can contribute to insulin resistance and inflammation, which are risk factors for metabolic disorders such as type 2 diabetes and cardiovascular disease. However, moderate consumption of palmitic acid as part of a balanced diet is generally considered safe.

A recent study published in the journal Nature Communications investigated the effects of palmitic acid on adipose tissue metabolism. The researchers found that palmitic acid can activate specific signaling pathways that regulate lipid metabolism and energy expenditure. This finding has important implications for understanding the mechanisms underlying obesity and related metabolic disorders.

In another study published in The Journal of Lipid Research, researchers explored the role of palmitic acid in lipid signaling pathways. They discovered that palmitic acid can modulate the activity of certain enzymes involved in lipid synthesis and degradation, suggesting that it may have therapeutic potential for treating lipid-related diseases.

The environmental impact of palmitic acid production has also been a topic of interest. The cultivation of palm oil, which is a major source of palmitic acid, has been associated with deforestation and loss of biodiversity. As a result, there is growing interest in developing sustainable alternatives to traditional palm oil production methods.

In conclusion, palmitic acid (CAS No. 57-10-3) is a multifaceted compound with significant applications across various industries. Its properties make it an essential component in food, pharmaceuticals, and cosmetics. Ongoing research continues to uncover new insights into its biological functions and potential therapeutic applications, highlighting its importance as a subject of scientific inquiry.

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